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Compound Name: Sulfo ICG-tetrazine

Cat. No.: B15556856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo ICG-tetrazine is a cutting-edge, water-soluble near-infrared (NIR) fluorescent probe

designed for highly specific and efficient labeling of live cells and in vivo imaging. This reagent

leverages the power of bioorthogonal chemistry, specifically the inverse-electron demand Diels-

Alder (iEDDA) cycloaddition between a tetrazine and a strained trans-cyclooctene (TCO). This

"click chemistry" reaction is exceptionally fast, highly selective, and occurs efficiently under

physiological conditions without the need for toxic catalysts, making it an ideal tool for studying

biological processes in their native environment.[1][2]

The indocyanine green (ICG) fluorophore is a well-established dye with a peak spectral

absorption and emission in the near-infrared window (around 780/800 nm), a region where

tissue penetration is maximal and autofluorescence is minimal.[3] The addition of one or more

sulfo groups significantly enhances the water solubility of the ICG-tetrazine conjugate,

preventing aggregation and ensuring its bioavailability in aqueous biological media.

A key feature of many tetrazine-dye conjugates is their fluorogenic nature. The tetrazine moiety

can quench the fluorescence of the ICG dye. Upon the rapid and specific reaction with a TCO-

tagged molecule, this quenching effect is released, leading to a significant increase in

fluorescence intensity.[4] This "turn-on" mechanism provides a high signal-to-noise ratio, which

is crucial for sensitive imaging applications.[1]
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Key Applications:

Pre-targeted Live Cell Imaging: Label specific cellular targets (e.g., cell surface proteins,

glycans) with a TCO-modified antibody or metabolic precursor, followed by administration of

Sulfo ICG-tetrazine for highly specific visualization.

In Vivo Imaging: The deep tissue penetration of NIR light makes Sulfo ICG-tetrazine an

excellent probe for non-invasive imaging in animal models.[2]

Super-Resolution Microscopy: The high specificity and signal-to-noise ratio of the labeling

enable advanced imaging techniques.

Monitoring Dynamic Processes: The rapid kinetics of the tetrazine-TCO ligation allow for the

real-time tracking of cellular events.

Properties and Specifications
While a specific datasheet for Sulfo ICG-tetrazine is not publicly available, the following table

summarizes the expected properties based on available information for ICG derivatives and

other sulfo-cyanine-tetrazine conjugates.

Property Typical Value Reference(s)

Molecular Weight
~1000 - 1200 g/mol (Varies

with linker)
[5][6]

Excitation Maximum (λex) ~780 nm [3]

Emission Maximum (λem) ~800 nm [3]

Molar Extinction Coefficient >200,000 M⁻¹cm⁻¹ [6]

Solubility High in water, DMSO, DMF [6]

Storage -20°C in the dark, desiccated [5][6]

Reaction Kinetics (k₂) 10³ - 10⁶ M⁻¹s⁻¹ (with TCO) [7]

Experimental Protocols
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Protocol 1: Pre-targeted Live Cell Imaging of a Cell
Surface Protein
This protocol describes the labeling of a specific cell surface protein on live cells using a TCO-

modified antibody, followed by detection with Sulfo ICG-tetrazine.

Materials:

Live cells expressing the protein of interest

Primary antibody specific to the cell surface protein

TCO-NHS ester

Sulfo ICG-tetrazine

Complete cell culture medium

Phosphate-buffered saline (PBS), pH 7.4

Anhydrous DMSO

Fluorescence microscope with appropriate NIR filters

Procedure:

Preparation of TCO-labeled Antibody:

Dissolve the TCO-NHS ester in anhydrous DMSO to a stock concentration of 10-20 mM.

Prepare the antibody in a suitable buffer (e.g., PBS) at a concentration of 2-10 mg/mL.

Add the TCO-NHS ester stock solution to the antibody solution at a molar ratio of 5-10 fold

excess of TCO-NHS to the antibody.

Incubate for 30-60 minutes at room temperature with gentle mixing.

Remove excess, unreacted TCO-NHS ester by dialysis or using a spin desalting column.
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Determine the degree of labeling (DOL) if desired. An optimal DOL is typically between 2

and 10.

Cell Preparation and Antibody Labeling:

Culture cells on imaging plates or coverslips to the desired confluency.

Wash the cells twice with pre-warmed PBS.

Dilute the TCO-labeled antibody in complete cell culture medium to the desired working

concentration.

Incubate the cells with the TCO-labeled antibody solution for 30-60 minutes at 37°C.

Wash the cells three times with pre-warmed PBS to remove any unbound antibody.

Sulfo ICG-tetrazine Labeling:

Prepare a stock solution of Sulfo ICG-tetrazine in DMSO.

Dilute the Sulfo ICG-tetrazine stock solution in complete cell culture medium to a final

concentration of 1-10 µM.

Incubate the cells with the Sulfo ICG-tetrazine solution for 10-30 minutes at 37°C.[8]

Wash the cells three times with pre-warmed PBS or serum-free medium.

Imaging:

Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

Image the cells using a fluorescence microscope equipped with appropriate NIR filter sets

(e.g., excitation ~780 nm, emission ~800 nm).

Protocol 2: Metabolic Labeling of Cell Surface Glycans
This protocol provides a method for labeling cell surface glycans with TCO groups for

subsequent detection with Sulfo ICG-tetrazine.
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Materials:

Live cells of interest

TCO-modified sugar analog (e.g., Ac₄ManNAc-TCO)

Sulfo ICG-tetrazine

Complete cell culture medium

PBS, pH 7.4

Anhydrous DMSO

Fluorescence microscope with appropriate NIR filters

Procedure:

Metabolic Labeling:

Add the TCO-modified sugar analog to the complete cell culture medium at a final

concentration of 25-50 µM.[8]

Culture the cells in this medium for 24-72 hours to allow for metabolic incorporation of the

TCO-sugar into cell surface glycans.[8]

Sulfo ICG-tetrazine Labeling:

Gently wash the cells three times with pre-warmed PBS to remove any unincorporated

TCO-sugar.

Prepare a stock solution of Sulfo ICG-tetrazine in DMSO.

Dilute the Sulfo ICG-tetrazine stock solution in complete cell culture medium to a final

concentration of 1-10 µM.

Incubate the cells with the Sulfo ICG-tetrazine solution for 10-30 minutes at 37°C.

Wash the cells three times with pre-warmed PBS or serum-free medium.
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Imaging:

Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

Image the cells using a fluorescence microscope with appropriate NIR filter sets.
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Caption: Experimental workflow for pre-targeted live cell imaging.
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Caption: Visualizing signaling pathways with Sulfo ICG-tetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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